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Compound of Interest

Compound Name: Nonyl 7-bromoheptanoate

Cat. No.: B15551566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed calculation of the molecular weight of Nonyl 7-
bromoheptanoate, a crucial parameter for experimental design and data analysis in research

and development.

Determination of Molecular Formula
The chemical name "nonyl 7-bromoheptanoate" provides the necessary information to

deduce its molecular structure and formula.

Heptanoate: This indicates a seven-carbon carboxylic acid derivative. The "-oate" suffix

signifies an ester.

7-bromo: A bromine atom is substituted at the seventh carbon of the heptanoate backbone.

Nonyl: A nine-carbon alkyl chain (nonyl group) is attached to the ester's oxygen atom.

Based on this nomenclature, the chemical structure is Br-(CH₂)₆-COO-(CH₂)₈-CH₃.

The molecular formula is determined by summing the atoms:

Carbon (C): 7 (from heptanoate) + 9 (from nonyl) = 16

Hydrogen (H): 12 (from the bromo-heptanoyl chain) + 19 (from the nonyl chain) = 31

Bromine (Br): 1
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Oxygen (O): 2 (from the ester group)

Thus, the molecular formula for nonyl 7-bromoheptanoate is C₁₆H₃₁BrO₂.

Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of each constituent atom in

the molecule. The standard atomic weights used are provided by the International Union of

Pure and Applied Chemistry (IUPAC).

Element Symbol
Atomic Weight
(amu)

Count
Total Weight
(amu)

Carbon C 12.011 16 192.176

Hydrogen H 1.008 31 31.248

Bromine Br 79.904[1][2][3] 1 79.904

Oxygen O 15.999 2 31.998

The sum of these values provides the molecular weight of the compound.

Parameter Value

Molecular Formula C₁₆H₃₁BrO₂

Calculated Molecular Weight 335.33 g/mol

Experimental Protocols and Signaling Pathways
The calculation of a compound's molecular weight is a theoretical determination based on its

atomic composition and established atomic weights. As such, experimental protocols for its

determination (e.g., mass spectrometry) are not detailed here. This document's scope is

confined to the computational derivation of this fundamental chemical property.

Similarly, signaling pathway diagrams are used to visualize biological processes and molecular

interactions, which are not relevant to the intrinsic molecular weight of a chemical compound.
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Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight from

the compound's formula and the atomic weights of its constituent elements.

Molecular Formula
C₁₆H₃₁BrO₂

Summation of Atomic Weights
(16C) + (31H) + (1Br) + (2O)

Standard Atomic Weights
(C, H, Br, O)

Molecular Weight
335.33 g/mol

Click to download full resolution via product page

Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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